Cas no 1361114-78-4 (2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride)

• Product Name: 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride
• CAS No: 1361114-78-4
• MF: C₁₀H₁₄BrClN₂O
• MW: 293.587960720062
• MDL: MFCD21605939
• CID: 3043192
• PubChem ID: 71298686
• Update Time: 2025-10-30

2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride
• 2-(6-bromopyridin-2-yl)-4-methylmorpholine hydrochloride
• 1361114-78-4
• 2-(6-bromopyridin-2-yl)-4-methylmorpholine;hydrochloride
• 2-(6-Bromopyridin-2-yl)-4-methylmorpholinehydrochloride

• MDL： MFCD21605939
• Inchi： 1S/C10H13BrN2O.ClH/c1-13-5-6-14-9(7-13)8-3-2-4-10(11)12-8;/h2-4,9H,5-7H2,1H3;1H
• InChI Key： NSPWEPPMIVRUQN-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1OCCN(C)C1)Br.Cl

Computed Properties

• Exact Mass: 291.99780g/mol
• Monoisotopic Mass: 291.99780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride

2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride: A Comprehensive Overview

2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride, commonly referred to by its CAS number 1361114-78-4, is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential therapeutic implications. In this article, we delve into the intricate details of this compound, exploring its chemical composition, synthesis, pharmacological properties, and recent advancements in its application.

The molecular structure of 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride is characterized by a morpholine ring system, which serves as a versatile scaffold for various bioactive molecules. The presence of a bromopyridine substituent at the 6-position introduces unique electronic and steric properties, enhancing its potential for interaction with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of kinase inhibitors and GPCR modulators.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the preparation of the bromopyridine moiety through electrophilic substitution reactions and subsequent coupling with the morpholine derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for pharmacological studies. Innovations in catalytic methods and green chemistry have further enhanced the efficiency of its synthesis, aligning with contemporary sustainability goals.

Pharmacologically, 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride has demonstrated promising activity in preclinical models. Studies have shown that it exhibits selective inhibition against certain kinases, making it a valuable lead compound in oncology research. Additionally, its ability to modulate GPCR signaling pathways suggests potential applications in neurodegenerative diseases and inflammation. Recent advancements in computational chemistry have enabled researchers to predict its binding affinities and optimize its pharmacokinetic profile, paving the way for future clinical trials.

The application of this compound extends beyond drug discovery. Its structural versatility makes it an ideal candidate for use in chemical libraries and high-throughput screening campaigns. Researchers have employed it as a tool to study receptor-ligand interactions, contributing to our understanding of molecular recognition processes. Furthermore, its role as an intermediate in the synthesis of more complex molecules underscores its importance in medicinal chemistry.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride exhibits acceptable tolerability at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential off-target activities. Regulatory agencies emphasize the importance of comprehensive toxicological assessments to ensure patient safety, particularly given its intended use in therapeutic applications.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of growing interest. Researchers are exploring methods to minimize its environmental footprint through innovative synthesis routes and waste management strategies. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 2-(6-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride represents a significant advancement in chemical innovation with broad implications for drug development and beyond. Its unique properties, coupled with ongoing research advancements, position it as a key player in addressing unmet medical needs. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.